Cas no 1178671-79-8 (Ethyl [(3-ethynylphenyl)carbamoyl]formate)

• Product Name: Ethyl [(3-ethynylphenyl)carbamoyl]formate
• CAS No: 1178671-79-8
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 6171476
• PubChem ID: 60895554
• Update Time: 2025-10-30

Ethyl [(3-ethynylphenyl)carbamoyl]formate Chemical and Physical Properties

Names and Identifiers

• 1178671-79-8
• ethyl [(3-ethynylphenyl)carbamoyl]formate
• EN300-744023
• AKOS010117547
• Ethyl [(3-ethynylphenyl)carbamoyl]formate

• Inchi： 1S/C12H11NO3/c1-3-9-6-5-7-10(8-9)13-11(14)12(15)16-4-2/h1,5-8H,4H2,2H3,(H,13,14)
• InChI Key： DTUATTALQFZXND-UHFFFAOYSA-N
• SMILES： O(C(C(NC1C=CC=C(C#C)C=1)=O)=O)CC

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4Ų

Additional information on Ethyl [(3-ethynylphenyl)carbamoyl]formate

Comprehensive Overview of Ethyl [(3-ethynylphenyl)carbamoyl]formate (CAS No. 1178671-79-8): Properties, Applications, and Innovations

Ethyl [(3-ethynylphenyl)carbamoyl]formate (CAS No. 1178671-79-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This ester-carbamate hybrid features a unique molecular structure, combining an ethynylphenyl group with a carbamoylformate moiety. Its versatility stems from the reactive ethynyl group, which enables click chemistry applications, and the ester functionality, which offers tunable solubility and stability. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and PROTACs (Proteolysis Targeting Chimeras), two areas dominating recent biomedical literature.

The compound’s CAS No. 1178671-79-8 serves as a critical identifier in regulatory and commercial contexts, ensuring precise communication across global supply chains. In synthetic workflows, Ethyl [(3-ethynylphenyl)carbamoyl]formate is valued for its role in constructing heterocyclic scaffolds, a hot topic in medicinal chemistry due to their prevalence in FDA-approved drugs. Recent studies highlight its utility in metal-catalyzed cross-coupling reactions, aligning with the growing demand for sustainable catalysis methods—a frequent search query among chemists exploring green chemistry alternatives.

From an industrial perspective, this compound aligns with trends in high-value fine chemicals and custom synthesis. Its ethynyl group facilitates bioconjugation, making it relevant to the booming field of antibody-drug conjugates (ADCs), a trending topic in oncology research. Furthermore, its compatibility with flow chemistry systems addresses the pharmaceutical industry’s push toward continuous manufacturing—a frequently searched term in AI-driven process optimization discussions. Analytical techniques like HPLC-MS and NMR are typically employed to verify its purity, reflecting the emphasis on quality control in peer-reviewed journals.

Innovations surrounding Ethyl [(3-ethynylphenyl)carbamoyl]formate also intersect with machine learning in molecular design, a high-traffic keyword in AI-augmented drug discovery. Computational models predict its reactivity patterns, accelerating the identification of novel derivatives. This synergy between experimental and in silico approaches resonates with researchers seeking structure-activity relationship (SAR) insights—a perennial focus in PubMed-indexed studies. Additionally, its storage stability under inert conditions makes it a practical choice for long-term research projects, a practical concern often raised in chemical forums.

In summary, Ethyl [(3-ethynylphenyl)carbamoyl]formate (CAS No. 1178671-79-8) exemplifies the convergence of cutting-edge chemistry and real-world applications. Its multifaceted roles—from enabling click chemistry to advancing targeted therapies—position it as a compound of enduring relevance. As scientific inquiries evolve, this molecule will likely remain a staple in discussions about molecular diversity and synthetic efficiency, key themes in contemporary research.